6199-67-3

Cucurbitacin B

In Stock

• CAS RN:
• 6199-67-3

• Formula:
• C32H46O8

• InChI:
• InChI=1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25,34-35,39H,11,14-16H2,1-9H3/b13-12+/t19-,20+,21-,22+,25+,29+,30-,31+,32+/m1/s1

• InChIKey:
• IXQKXEUSCPEQRD-DKRGWESNSA-N

• Cucurbitacin B is a plant-derived triterpene that has the classic four-ring structure of mammalian steroids. It has diverse effects on mammalian cells, most notably inducing cell cycle arrest or apoptosis in a range of cancer cell lines. Cucurbitacin B inhibits the growth of several breast cancer cell lines (IC50s = 18-50 nM). It suppresses the growth of tumors developed from MDA-MB-231 and 4T-1 breast cancer cells in mice. Cucurbitacin B blocks the inflammatory response of macrophages treated with lipopolysaccharide. In Drosophila, it serves as an ecdysteroid receptor antagonist (Kd = 5 µM).
  Cucurbitacin B analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Cucurbitacin b, also known as amarin?, belongs to the class of organic compounds known as cucurbitacins. These are polycyclic compounds containing the tetracyclic cucurbitan...

2-(4-fluorophenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide

In Stock

• CAS RN:
• 946199-67-3

• Formula:
• C18H21FN2O3S

• InChI:
• InChI=1S/C18H21FN2O3S/c19-15-1-3-16(4-2-15)24-12-18(22)20-11-17(14-5-10-25-13-14)21-6-8-23-9-7-21/h1-5,10,13,17H,6-9,11-12H2,(H,20,22)

• InChIKey:
• QTYSVNHEIHQVSM-UHFFFAOYSA-N

• 2-(4-fluorophenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H21FN2O3S and its molecular weight is 364.44. The purity is usually 95%.